Cas no 313250-85-0 (1-(4-butoxybenzenesulfonyl)-4-methylpiperidine)

• Product Name: 1-(4-butoxybenzenesulfonyl)-4-methylpiperidine
• CAS No: 313250-85-0
• MF: C₁₆H₂₅NO₃S
• MW: 311.439603567123
• CID: 5974925
• PubChem ID: 2049336
• Update Time: 2025-06-14

1-(4-butoxybenzenesulfonyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxybenzenesulfonyl)-4-methylpiperidine
• 1-((4-butoxyphenyl)sulfonyl)-4-methylpiperidine
• Piperidine, 1-[(4-butoxyphenyl)sulfonyl]-4-methyl-
• butyl 4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl ether
• EU-0068323
• SR-01000418030-1
• CCG-105314
• 1-(4-butoxyphenyl)sulfonyl-4-methylpiperidine
• AKOS001613275
• 313250-85-0
• AP-263/11116666
• SR-01000418030
• F1175-0318
• VU0120197-2
• Z992054314
• AB00087076-01

• Inchi： 1S/C16H25NO3S/c1-3-4-13-20-15-5-7-16(8-6-15)21(18,19)17-11-9-14(2)10-12-17/h5-8,14H,3-4,9-13H2,1-2H3
• InChI Key： FHHZMCNRVBHPHC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OCCCC)C=C2)(=O)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 311.15551483g/mol
• Monoisotopic Mass: 311.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 434.5±47.0 °C(Predicted)
• pka: -4.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-butoxybenzenesulfonyl)-4-methylpiperidine

Comprehensive Overview of 1-(4-Butoxybenzenesulfonyl)-4-methylpiperidine (CAS No. 313250-85-0)

1-(4-Butoxybenzenesulfonyl)-4-methylpiperidine, with the CAS registry number 313250-85-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a butoxybenzenesulfonyl moiety with a 4-methylpiperidine ring. Its structural complexity makes it a subject of interest for applications ranging from drug development to material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of 1-(4-butoxybenzenesulfonyl)-4-methylpiperidine as a building block for novel therapeutics. Its sulfonyl group and piperidine ring are key features that contribute to its bioactivity, making it a candidate for targeting specific enzymes or receptors. This aligns with the growing trend of precision medicine and targeted drug delivery, which dominate current pharmaceutical discussions.

The synthesis of CAS 313250-85-0 involves multi-step organic reactions, often starting from 4-butoxybenzenesulfonyl chloride and 4-methylpiperidine. Optimizing its yield and purity is a focal point for chemists, especially in light of the increasing emphasis on green chemistry and sustainable synthesis. Environmental concerns have driven the adoption of solvent-free or catalytic methods, which reduce waste and energy consumption—a topic frequently searched in academic and industrial circles.

Beyond pharmaceuticals, 1-(4-butoxybenzenesulfonyl)-4-methylpiperidine has potential applications in agrochemicals and specialty chemicals. Its lipophilic nature and structural stability make it suitable for formulating pesticides or herbicides with enhanced efficacy. This resonates with the global push toward sustainable agriculture and crop protection, addressing food security challenges—a hot topic in both scientific and public forums.

From an analytical perspective, characterizing CAS 313250-85-0 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, critical for regulatory compliance and research reproducibility. The rise of AI-driven analytical tools has further streamlined this process, a trend frequently explored in modern chemistry literature.

In summary, 1-(4-butoxybenzenesulfonyl)-4-methylpiperidine (CAS 313250-85-0) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, green synthesis, and agricultural innovation positions it at the intersection of cutting-edge research and industrial demand. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.